Cas no 64248-62-0 (3,4-Difluorobenzonitrile)

3,4-Difluorobenzonitrile structure

3,4-Difluorobenzonitrile structure

Product Name:3,4-Difluorobenzonitrile

CAS No:64248-62-0

Molecular Formula:C₇H₃F₂N

Molecular Weight:139.1022

MDL:MFCD00011666

CID:58160

PubChem ID:24856007

3,4-Difluorobenzonitrile Properties

Names and Identifiers

- 3,4-Difluorobenzonitrile
- 3,4-Difluorobenznitriled
- 4-CYANO-1,2-DIFLUOROBENZENE
- 3,4-Difluorobenzonit
- 3,4-difluoro-benzonitrile
- 3,4-difluorobenzylnitrile
- 4-fluoro-3-fluorobenzonitrile
- Benzonitrile,3,4-difluoro
- Benzonitrile, 3,4-difluoro-
- 3,4-Difluoro benzonitrile
- 3,4-difluorobenzenecarbonitrile
- BTBFCBQZFMQBNT-UHFFFAOYSA-N
- PubChem1562
- 3,4 difluorobenzonitrile
- KSC355I7L
- PARAGOS 390211
- BTBFCBQZFMQBNT-UHFFFAOYSA-
- WT122
- S
- CS-W020712
- AM20040945
- 3,4-Difluorobenzonitrile, 98%
- EN300-43934
- InChI=1/C7H3F2N/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
- DTXSID00214463
- PS-9075
- FT-0614280
- MFCD00011666
- W-104855
- AKOS005254280
- CK2139
- (2-(4-Fluorophenyl)ethene-1,1-diyl)dibenzene
- 64248-62-0
- SCHEMBL229147
- AC-4061
- A20946
- FT-0656716
- EINECS 264-751-8
- NS00053400
- 3,4-Difluorobenzonitrile,99%
- DTXCID00136954
- STL169026
- DB-024186
- +Expand
- MDL： MFCD00011666
- InChIKey： BTBFCBQZFMQBNT-UHFFFAOYSA-N
- Inchi： 1S/C7H3F2N/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
- SMILES： FC1=C(C([H])=C([H])C(C#N)=C1[H])F
- BRN： 2082224

Computed Properties

Exact Mass: 139.02300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 139.023356
Heavy Atom Count: 10
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8

Experimental Properties

LogP: 1.83648
PSA: 23.79000
Refractive Index: 1.486
Boiling Point: 95°C/45mmHg(lit.)
Melting Point: 50.0 to 54.0 deg-C
Flash Point: Fahrenheit: 156.2 ° f
Celsius: 69 ° c
Color/Form: Almond shaped white crystals.
Solubility: Insoluble in water.
Density: 1.2490 (estimate)

3,4-Difluorobenzonitrile Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36/37-S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1325 4.1/PG 2
Hazard Statement： H228,H302,H312,H315,H319,H332,H335
Warning Statement： P210,P261,P280,P305+P351+P338
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 20/21/22-36/37/38
Signal Word：Danger
HazardClass：4.1

3,4-Difluorobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Difluorobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003IXN-5g	3,4-Difluorobenzonitrile	64248-62-0	98%	5g	$4.00	2024-04-22
A2B Chem LLC	AB63707-5g	3,4-Difluorobenzonitrile	64248-62-0	98%	5g	$4.00	2024-04-19
Aaron	AR003J5Z-5g	3,4-Difluorobenzonitrile	64248-62-0	98%	5g	$3.00
abcr	AB103340-25 g	3,4-Difluorobenzonitrile, 98%; .	64248-62-0	98%	25g	€61.40	2023-02-05
Ambeed	A751795-5g	3,4-Difluorobenzonitrile	64248-62-0	98%	5g	$5.0
Apollo Scientific	PC2683-25g	3,4-Difluorobenzonitrile	64248-62-0	98%	25g	£10.00	2024-07-28
Chemenu	CM100410-500g	3,4-difluorobenzonitrile	64248-62-0	95+%	500g	$***	2023-05-30
ChemScence	CS-W020712-500g	3,4-Difluorobenzonitrile	64248-62-0	99.62%	500g	$162.0	2022-04-26
Enamine	EN300-43934-0.05g	3,4-difluorobenzonitrile	64248-62-0	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D382408-25g	3,4-Difluorobenzonitrile	64248-62-0	95%	25g	$376	2022-06-08

3,4-Difluorobenzonitrile Synthesis

3,4-Difluorobenzonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:64248-62-0)

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

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3,4-Difluorobenzonitrile Related Literature

1. Heterocyclic chemistry

Fawaz Aldabbagh Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2013 109 126
2. Cyano-activated fluoro displacement reactions in the synthesis of cyanophenoxazines and related compounds

Geoffrey C. Eastmond,Thomas L. Gilchrist,Jerzy Paprotny,Alexander Steiner New J. Chem. 2001 25 385
3. Mechanism of formation of iron(ii) complexes with pentadentate ligands via C–C bond formation between trans-[Fe(2,4-bis(2-pyridylmethylimino)pentane)(MeCN)2][ClO4]2·MeCN and various nitriles

Hiromasa Kurosaki,Yoshinobu Ishikawa,Takao Ishihara,Teruo Yamamoto,Yoshihiro Yamaguchi,Masafumi Goto via C–C bond formation between trans-[Fe(24-bis(2-pyridylmethylimino)pentane)(MeCN)2][ClO4]2·MeCN and various nitriles. Hiromasa Kurosaki Yoshinobu Ishikawa Takao Ishihara Teruo Yamamoto Yoshihiro Yamaguchi Masafumi Goto Dalton Trans. 2005 1086
4. A tandem coupling/smiles rearrangement/cyclization approach to 1,4-benzooxazinones or 1,4-pyridooxazinones under mild conditions

Chunjing Zhan,Jiong Jia,Bingchuan Yang,Aiping Huang,Yanli Liu,Chen Ma RSC Adv. 2012 2 7506
5. Promoting charge separation in donor–acceptor conjugated microporous polymers via cyanation for the photocatalytic reductive dehalogenation of chlorides

Weijie Zhang,Jiyong Deng,Zhengjun Fang,Donghui Lan,Yunfeng Liao,Xiang Zhou,Qingquan Liu Catal. Sci. Technol. 2021 11 7151
6. Synthesis of cyanodibenzo[1,4]dioxines and their derivatives by cyano-activated fluoro displacement reactions

Geoffrey C. Eastmond,Jerzy Paprotny,Alexander Steiner,Linda Swanson New J. Chem. 2001 25 379
7. Transition-metal-free synthesis of indole-fused dibenzo[b,f][1,4]oxazepines via Smiles rearrangement

Fangdong Hu,Huanhuan Liu,Jiong Jia,Chen Ma Org. Biomol. Chem. 2016 14 11076
8. Scope of direct arylation of fluorinated aromatics with aryl sulfonates

Joyce Wei Wei Chang,Eugene Yurong Chia,Christina Li Lin Chai,Jayasree Seayad Org. Biomol. Chem. 2012 10 2289
9. Mechanistic insights into amination via nucleophilic aromatic substitution

Junu Kim,Yusuke Hayashi,Sara Badr,Kazuya Okamoto,Toshikazu Hakogi,Haruo Furukawa,Satoshi Yoshikawa,Hayao Nakanishi,Hirokazu Sugiyama React. Chem. Eng. 2023 8 2060
10. Mechanistic insights into amination via nucleophilic aromatic substitution

Junu Kim,Yusuke Hayashi,Sara Badr,Kazuya Okamoto,Toshikazu Hakogi,Haruo Furukawa,Satoshi Yoshikawa,Hayao Nakanishi,Hirokazu Sugiyama React. Chem. Eng. 2023 8 2060

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